2-(4-Bromophenoxy)-5-methoxynicotinic acid

• CAS No.: 1215868-60-2
• Molecular Formula: C13H10BrNO4
• Molecular Weight: 324.13 g/mol
• IUPAC Name: 2-(4-bromophenoxy)-5-methoxypyridine-3-carboxylic acid
• InChI: InChI=1S/C13H10BrNO4/c1-18-10-6-11(13(16)17)12(15-7-10)19-9-4-2-8(14)3-5-9/h2-7H,1H3,(H,16,17)
• InChI Key: LUFWEYVNBZHZHV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(N=C1)OC2=CC=C(C=C2)Br)C(=O)O

Description

2-(4-Bromophenoxy)-5-methoxynicotinic acid is a useful research compound. Its molecular formula is C13H10BrNO4 and its molecular weight is 324.13 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of sodium hydride (60% dispersion) (21.74 g, 543 mmol) in DMF (351 mL, 175 mmol) at 0° C. was added 4-bromophenol (60.7 g, 351 mmol) over the course of 5 minutes. Stirred at 0° C. for two minutes then removed from the ice bath and stirred for an additional 5 minutes at room temperature. Added 2-fluoro-5-methoxynicotinic acid (30 g, 175 mmol) portionwise over 10 minutes and heated the resulting slurry at 140° C. After cooling to room temperature the mixture was then poured onto 1 kg of ice and was quenched with acetic acid (50.2 mL, 877 mmol) and then 75 mL of 6 N HCl. Stirred vigorously for 1 hour, leading to the formation of a red slurry containing a very fine white precipitate. Filtered the slurry to provide 2-(4-bromophenoxy)-5-methoxynicotinic acid.